Cas no 188984-35-2 (3,4-dibromobenzonitrile)

3,4-dibromobenzonitrile structure

3,4-dibromobenzonitrile structure

Product Name:3,4-dibromobenzonitrile

CAS No:188984-35-2

Molecular Formula:C₇H₃NBr₂

Molecular Weight:260.91342

CID:1382325

PubChem ID:20270707

3,4-dibromobenzonitrile Properties

Names and Identifiers

- 3,4-dibromobenzonitrile
- Benzonitrile, 3,4-dibromo-
- LogP
- DTXSID40604420
- EN300-1895545
- AKOS024241384
- D76345
- MFCD09800818
- CS-0103340
- FS-4362
- 188984-35-2
- DB-203939
- SCHEMBL11017920
- MDL： MFCD09800818
- InChIKey： WODPYGNFQNGQJU-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H3Br2N/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
- SMILES： C1=CC(=C(C=C1C#N)Br)Br

Computed Properties

Exact Mass: 258.86319
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 258.86322g/mol
Heavy Atom Count: 10
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79
Boiling Point: 279.0±20.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.6 mmHg at 25°C
Flash Point: 122.5±21.8 °C
Density: 2.1±0.1 g/cm3

3,4-dibromobenzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00ADK9-5g	3,4-Dibromobenzonitrile	188984-35-2	95%	5g	$44.00	2025-02-25
A2B Chem LLC	AE83337-1g	3,4-Dibromobenzonitrile	188984-35-2	95%	1g	$14.00	2024-04-20
Aaron	AR00ADSL-250mg	3,4-Dibromobenzonitrile	188984-35-2	97%	250mg	$7.00	2025-01-23
abcr	AB222460-1g	3,4-Dibromobenzonitrile; .	188984-35-2		1g	€84.90	2025-02-17
Chemenu	CM315835-10g	3,4-Dibromobenzonitrile	188984-35-2	95%	10g	$380
Crysdot LLC	CD12101599-10g	3,4-Dibromobenzonitrile	188984-35-2	95+%	10g	$402	2024-07-24
Enamine	EN300-1895545-0.05g	3,4-dibromobenzonitrile	188984-35-2		0.05g	$348.0	2023-09-18
eNovation Chemicals LLC	Y1266406-5g	3,4-Dibromobenzonitrile	188984-35-2	97%	5g	$115	2024-06-06
Fluorochem	035155-5g	3,4-Dibromobenzonitrile	188984-35-2	95%	5g	￡240.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1173980-250mg	3,4-Dibromobenzonitrile	188984-35-2	97%	250mg	￥86	2023-04-15

3,4-dibromobenzonitrile Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:188984-35-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:188984-35-2)3,4-dibromobenzonitrile

A1236257

Purity:99%

Quantity:25g

Price($):274